69-72-7

Salicylic acid

Usually In Stock

• CAS RN:
• 69-72-7

• Formula:
• C7H6O3
  C7H6O3
  HOC6H4COOH

• InChI:
• InChI=1S/C7H6O3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H,(H,9,10)

• InChIKey:
• YGSDEFSMJLZEOE-UHFFFAOYSA-N

• Salicylic acid is an odorless white to light tan solid. Sinks and mixes slowly with water. (USCG, 1999)
  Salicylic acid is a monohydroxybenzoic acid that is benzoic acid with a hydroxy group at the ortho position. It is obtained from the bark of the white willow and wintergreen leaves. It has a role as an antiinfective agent, an antifungal agent, a keratolytic drug, an EC 1.11.1.11 (L-ascorbate peroxidase) inhibitor, a plant metabolite, an algal metabolite and a plant hormone. It is a conjugate acid of a salicylate.
  A compound obtained from the bark of the white willow and wintergreen leaves, and also prepared synthetically. It has bacteriostatic, fungicidal, and keratolytic actions. Its salts, the salicylates, are used as analgesics.
  Salicylic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
  Salicylic Acid is a natural product fo...

(E)-1-Bromo-3-methyl-2-pentene

In Stock

• CAS RN:
• 869-72-7

• Formula:
• C6H11B

• InChI:
• InChI=1S/C6H11Br/c1-3-6(2)4-5-7/h4H,3,5H2,1-2H3/b6-4+

• InChIKey:
• DJZUPHKHXDIJFU-GQCTYLIASA-N

• (E)-1-Bromo-3-methyl-2-pentene is a useful research compound. Its molecular formula is C6H11Br and its molecular weight is 163.06 g/mol. The purity is usually 95%.

Allo-hydroxycitric acid lactone

• CAS RN:
• 469-72-7

• Formula:
• C6H6O7

• InChI:
• InChI=1S/C6H6O7/c7-2-1-6(12,5(10)11)3(13-2)4(8)9/h3,12H,1H2,(H,8,9)(H,10,11)/t3-,6-/m1/s1

• InChIKey:
• PFHZIWAVXDSFTB-AWFVSMACSA-N

• Allo-hydroxycitric acid lactone is a natural product found in Hibiscus sabdariffa with data available.

Norbiotin

Usually In Stock

• CAS RN:
• 669-72-7

• Formula:
• C9H14N2O3S

• InChI:
• InChI=1S/C9H14N2O3S/c12-7(13)3-1-2-6-8-5(4-15-6)10-9(14)11-8/h5-6,8H,1-4H2,(H,12,13)(H2,10,11,14)/t5-,6-,8-/m0/s1

• InChIKey:
• AINAXQHKYSZESH-HAFWLYHUSA-N

• Norbiotin is a useful research compound. Its molecular formula is C9H14N2O3S and its molecular weight is 230.29 g/mol. The purity is usually 95%.

1-Deoxy-1-(4-toluidino)hex-2-ulose

Usually In Stock

• CAS RN:
• 5469-72-7

• Formula:
• C13H19NO5

• InChI:
• InChI=1S/C13H19NO5/c1-8-2-4-9(5-3-8)14-6-10(16)12(18)13(19)11(17)7-15/h2-5,11-15,17-19H,6-7H2,1H3

• InChIKey:
• UGWBOGBIRYZHIX-UHFFFAOYSA-N

• 1-Deoxy-1-(4-toluidino)hex-2-ulose is a useful research compound. Its molecular formula is C13H19NO5 and its molecular weight is 269.29 g/mol. The purity is usually 95%.

6-(p-tolylmethylsulfanyl)-9H-purine

Usually In Stock

• CAS RN:
• 5069-72-7

• Formula:
• C13H12N4S

• InChI:
• InChI=1S/C13H12N4S/c1-9-2-4-10(5-3-9)6-18-13-11-12(15-7-14-11)16-8-17-13/h2-5,7-8H,6H2,1H3,(H,14,15,16,17)

• InChIKey:
• YIYGATPLOFBSGV-UHFFFAOYSA-N

• 6-(p-tolylmethylsulfanyl)-9H-purine is a useful research compound. Its molecular formula is C13H12N4S and its molecular weight is 256.33 g/mol. The purity is usually 95%.

4(3H)-Pyrimidinone, 3-(1,1'-biphenyl-2-yl)-2-phenyl-

Usually In Stock

• CAS RN:
• 89069-72-7

• Formula:
• C22H16N2O

• InChI:
• InChI=1S/C22H16N2O/c25-21-15-16-23-22(18-11-5-2-6-12-18)24(21)20-14-8-7-13-19(20)17-9-3-1-4-10-17/h1-16H

• InChIKey:
• UTSFQDCCLQPROX-UHFFFAOYSA-N

• 4(3H)-Pyrimidinone, 3-(1,1'-biphenyl-2-yl)-2-phenyl- is a useful research compound. Its molecular formula is C22H16N2O and its molecular weight is 324.4 g/mol. The purity is usually 95%.

Trimethylsilyl isocyanide

• CAS RN:
• 18169-72-7

• Formula:
• C4H9NSi

• InChI:
• InChI=1S/C4H9NSi/c1-5-6(2,3)4/h2-4H3

• InChIKey:
• QVMFXFXESKJSGE-UHFFFAOYSA-N

• Trimethylsilyl isocyanide is a useful research compound. Its molecular formula is C4H9NSi and its molecular weight is 99.21 g/mol. The purity is usually 95%.

Tantalum chloride (TaCl4)

Usually In Stock

• CAS RN:
• 13569-72-7

• Formula:
• Cl4Ta

• InChI:
• InChI=1S/4ClH.Ta/h4*1H;/q;;;;+4/p-4

• InChIKey:
• JYIFRKSFEGQVTG-UHFFFAOYSA-J

• Tantalum chloride (TaCl4) is a useful research compound. Its molecular formula is Cl4Ta and its molecular weight is 322.8 g/mol. The purity is usually 95%.

1-allyl-4-bromo-1H-pyrazole

In Stock

• CAS RN:
• 13369-72-7

• Formula:
• C6H7BrN2

• InChI:
• InChI=1S/C6H7BrN2/c1-2-3-9-5-6(7)4-8-9/h2,4-5H,1,3H2

• InChIKey:
• KMMQAURXVMBQLW-UHFFFAOYSA-N

• 1-allyl-4-bromo-1H-pyrazole, also known as 1-allyl-4-bromo-1H-pyrazole, is a useful research compound. Its molecular formula is C6H7BrN2 and its molecular weight is 187.04. The purity is usually 95%.

1-Decyl-3-[(hexylsulfanyl)methyl]-2,3-dihydro-1H-imidazol-1-ium chloride

Usually In Stock

• CAS RN:
• 102069-72-7

• Formula:
• C20H41ClN2S

• InChI:
• InChI=1S/C20H40N2S.ClH/c1-3-5-7-9-10-11-12-13-15-21-16-17-22(19-21)20-23-18-14-8-6-4-2;/h16-17H,3-15,18-20H2,1-2H3;1H

• InChIKey:
• SVRAOBKEYJXFON-UHFFFAOYSA-N

• 1-Decyl-3-[(hexylsulfanyl)methyl]-2,3-dihydro-1H-imidazol-1-ium chloride is a useful research compound. Its molecular formula is C20H41ClN2S and its molecular weight is 377.1 g/mol. The purity is usually 95%.

Methyl 4-[7-hydroxy-4-oxo-8-(pyrrolidin-1-ylmethyl)-2-(trifluoromethyl)chromen-3-yl]oxybenzoate

In Stock

• CAS RN:
• 848669-72-7

• Formula:
• C23H20F3NO6

• InChI:
• InChI=1S/C23H20F3NO6/c1-31-22(30)13-4-6-14(7-5-13)32-20-18(29)15-8-9-17(28)16(12-27-10-2-3-11-27)19(15)33-21(20)23(24,25)26/h4-9,28H,2-3,10-12H2,1H3

• InChIKey:
• HCRUDIFAETXJLR-UHFFFAOYSA-N

• Methyl 4-[7-hydroxy-4-oxo-8-(pyrrolidin-1-ylmethyl)-2-(trifluoromethyl)chromen-3-yl]oxybenzoate is a useful research compound. Its molecular formula is C23H20F3NO6 and its molecular weight is 463.409. The purity is usually 95%.

Furan-2-yl(4-((6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)(3-methoxyphenyl)methyl)piperazin-1-yl)methanone

In Stock

• CAS RN:
• 851969-72-7

• Formula:
• C22H23N5O4S

• InChI:
• InChI=1S/C22H23N5O4S/c1-14-23-22-27(24-14)21(29)19(32-22)18(15-5-3-6-16(13-15)30-2)25-8-10-26(11-9-25)20(28)17-7-4-12-31-17/h3-7,12-13,18,29H,8-11H2,1-2H3

• InChIKey:
• SZSHZEAYBDBMKG-UHFFFAOYSA-N

• Furan-2-yl(4-((6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)(3-methoxyphenyl)methyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C22H23N5O4S and its molecular weight is 453.52. The purity is usually 95%.

5-(4-Chlorophenyl)-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazole-1-carboxamide

Usually In Stock

• CAS RN:
• 885269-72-7

• Formula:
• C16H13ClFN3O

• InChI:
• InChI=1S/C16H13ClFN3O/c17-12-5-1-11(2-6-12)15-9-14(20-21(15)16(19)22)10-3-7-13(18)8-4-10/h1-8,15H,9H2,(H2,19,22)

• InChIKey:
• ZOIBKAPMRJHRNY-UHFFFAOYSA-N

• 5-(4-Chlorophenyl)-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazole-1-carboxamide is a useful research compound. Its molecular formula is C16H13ClFN3O and its molecular weight is 317.74 g/mol. The purity is usually 95%.

5-benzyl-1H-1,2,4-triazole-3-carboxylic acid

In Stock

• CAS RN:
• 107469-72-7

• Formula:
• C10H9N3O2

• InChI:
• InChI=1S/C10H9N3O2/c14-10(15)9-11-8(12-13-9)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,14,15)(H,11,12,13)

• InChIKey:
• WTZOKLZJHWSCBN-UHFFFAOYSA-N

• 5-benzyl-1H-1,2,4-triazole-3-carboxylic acid is a useful research compound. Its molecular formula is C10H9N3O2 and its molecular weight is 203.201. The purity is usually 95%.

4-Methoxy-4'-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898769-72-7

• Formula:
• C19H21NO3

• InChI:
• InChI=1S/C19H21NO3/c1-22-18-8-6-17(7-9-18)19(21)16-4-2-15(3-5-16)14-20-10-12-23-13-11-20/h2-9H,10-14H2,1H3

• InChIKey:
• FWYBMCXYENKRML-UHFFFAOYSA-N

• 4-Methoxy-4'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C19H21NO3 and its molecular weight is 311.4 g/mol. The purity is usually 95%.

Phthalazine, 1-(4-fluorophenyl)-4-hydrazinyl-

Usually In Stock

• CAS RN:
• 356569-72-7

• Formula:
• C14H11FN4

• InChI:
• InChI=1S/C14H11FN4/c15-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)14(17-16)19-18-13/h1-8H,16H2,(H,17,19)

• InChIKey:
• IBXDLBXKIXWOMK-UHFFFAOYSA-N

• Phthalazine, 1-(4-fluorophenyl)-4-hydrazinyl- is a useful research compound. Its molecular formula is C14H11FN4 and its molecular weight is 254.26 g/mol. The purity is usually 95%.

5-Chloromethyl-1-(4-nitro-phenyl)-1H-tetrazole

In Stock

• CAS RN:
• 107269-72-7

• Formula:
• C8H6ClN5O2

• InChI:
• InChI=1S/C8H6ClN5O2/c9-5-8-10-11-12-13(8)6-1-3-7(4-2-6)14(15)16/h1-4H,5H2

• InChIKey:
• UDRUPPHUONOWEL-UHFFFAOYSA-N

• 5-Chloromethyl-1-(4-nitro-phenyl)-1H-tetrazole is a useful research compound. Its molecular formula is C8H6ClN5O2 and its molecular weight is 239.62 g/mol. The purity is usually 95%.

2-Chloro-5-(3,5-difluorobenzoyl)pyridine

In Stock

• CAS RN:
• 1187169-72-7

• Formula:
• C12H6ClF2NO

• InChI:
• InChI=1S/C12H6ClF2NO/c13-11-2-1-7(6-16-11)12(17)8-3-9(14)5-10(15)4-8/h1-6H

• InChIKey:
• UWPPMLWHZKJQLO-UHFFFAOYSA-N

• 2-Chloro-5-(3,5-difluorobenzoyl)pyridine is a useful research compound. Its molecular formula is C12H6ClF2NO and its molecular weight is 253.63 g/mol. The purity is usually 95%.

Ethyl 6-P-tolylpiperidine-2-carboxylate

Usually In Stock

• CAS RN:
• 1137469-72-7

• Formula:
• C15H21NO2

• InChI:
• InChI=1S/C15H21NO2/c1-3-18-15(17)14-6-4-5-13(16-14)12-9-7-11(2)8-10-12/h7-10,13-14,16H,3-6H2,1-2H3

• InChIKey:
• IYQGMOAOLAPUQP-UHFFFAOYSA-N

• Ethyl 6-P-tolylpiperidine-2-carboxylate is a useful research compound. Its molecular formula is C15H21NO2 and its molecular weight is 247.33 g/mol. The purity is usually 95%.